Cas no 28108-99-8 (Diphenyl Isopropylphenyl PhosphatePlease see I872875)

• Product Name: Diphenyl Isopropylphenyl PhosphatePlease see I872875
• CAS No: 28108-99-8
• MF: C₂₁H₂₁O₄P
• MW: 368.362807035446
• MDL: MFCD01940555
• CID: 53272
• PubChem ID: 34148
• Update Time: 2025-10-29

Diphenyl Isopropylphenyl PhosphatePlease see I872875 Chemical and Physical Properties

Names and Identifiers

• ISOPROPYL PHENYL DIPHENYL PHOSPHATE
• Phosphoric Acid (1-Methylethyl)Phenyldiphenyl Ester
• Iso-Propylphenyl Diphenyl Phosphate
• Diphenyl isopropylphenyl phosphate
• Isopropylphenyl Diphenyl Phosphate(IPPP)
• Ippp(IsopropylPhenylDiphenylPhosphate)
• DIPHENYL2-ISOPROPYL-PHENYLPHOSPHATE
• ORTHO-ISOPROPYLPHENYLDIPHENYLPHOSPHATE
• Diphenyl (2-propan-2-ylphenyl) phosphate
• Flame retardant-IPPP
• BHGUARD-IPPP
• Phosflex 41p
• phosphoric acid (2-isopropylphenyl) diphenyl ester
• Isopropylphenyl diphenyl phosphate
• Phosphoric acid (1-methylethyl)phenyl diphenyl ester
• UNII-8W6EIH93ZY
• 28108-99-8
• 8W6EIH93ZY
• EINECS 248-848-2
• I11072
• 93925-53-2
• CCRIS 4661
• Phosphoric acid, 2-(1-methylethyl)phenyl diphenyl ester
• o-Isopropylphenyl diphenyl phosphate
• MFCD00870203
• BRN 2224940
• JJXNVYMIYBNZQX-UHFFFAOYSA-N
• ISOPROPYLPHENYL DIPHENYL PHOSPHATE [HSDB]
• isopropylphenyldiphenyl phosphate
• Q27271111
• Syn-O-Ad 8480
• Kronitex 100
• 2-Isopropylphenyl diphenyl phosphate
• DTXSID90858794
• Diphenyl o-isopropylphenylphenyl phosphate
• 2-Isopropylphenyl diphenyl phosphate #
• Phosphoric acid, (1-methylethyl)phenyl diphenyl ester
• 64532-94-1
• FT-0670538
• HSDB 6795
• SCHEMBL222391
• NS00010766
• Diphenyl Isopropylphenyl PhosphatePlease see I872875
• DB-228146

• MDL： MFCD01940555
• Inchi： 1S/C21H21O4P/c1-17(2)20-15-9-10-16-21(20)25-26(22,23-18-11-5-3-6-12-18)24-19-13-7-4-8-14-19/h3-17H,1-2H3
• InChI Key： JJXNVYMIYBNZQX-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 292.08600
• Monoisotopic Mass: 368.117746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 6.1

Experimental Properties

• Color/Form: Pale yellow liquid
• Boiling Point: 220-230 ºC
• Water Partition Coefficient: <0.1 g/100 mL at 25 ºC
• PSA: 54.57000
• LogP: 4.67750

Diphenyl Isopropylphenyl PhosphatePlease see I872875 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Diphenyl Isopropylphenyl PhosphatePlease see I872875

Diphenyl Isopropylphenyl Phosphate (CAS No. 28108-99-8): A Comprehensive Overview

Diphenyl Isopropylphenyl Phosphate, identified by the chemical compound code CAS No. 28108-99-8, is a significant compound in the field of chemical and pharmaceutical research. This organophosphate derivative has garnered attention due to its unique chemical properties and potential applications in various scientific domains. The compound's molecular structure, characterized by its diphenyl and isopropylphenyl groups, contributes to its distinct reactivity and utility.

The primary focus of this article is to delve into the chemical characteristics of Diphenyl Isopropylphenyl Phosphate, exploring its synthesis, applications, and the latest research findings that underscore its importance in modern science. By examining recent studies and advancements, we aim to provide a thorough understanding of how this compound is being utilized and what future prospects it holds.

In terms of synthesis, Diphenyl Isopropylphenyl Phosphate is typically prepared through the reaction of phenol derivatives with phosphorus-containing reagents. The precise methodology often involves controlled conditions to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various conditions has been a subject of extensive investigation, with researchers focusing on optimizing its synthesis for industrial-scale production.

The applications of Diphenyl Isopropylphenyl Phosphate are diverse, ranging from laboratory research to potential industrial uses. One of the most notable areas of application is in the field of agricultural chemicals, where it has been explored as a precursor for certain types of pesticides and herbicides. Its ability to interact with biological systems has also led to studies in environmental science, particularly in understanding its degradation pathways and ecological impact.

Recent research has highlighted the compound's role in pharmaceutical development. Studies have indicated that Diphenyl Isopropylphenyl Phosphate exhibits properties that make it a promising candidate for use in drug formulations targeting specific enzymatic pathways. For instance, its interaction with certain enzymes has been found to modulate biological processes, which could be leveraged in the creation of novel therapeutic agents. These findings have sparked further interest in exploring its pharmacological potential.

The toxicological profile of Diphenyl Isopropylphenyl Phosphate has been carefully evaluated to ensure safety in various applications. While preliminary studies suggest that it may have some toxic effects at high concentrations, researchers are working to understand these effects better and develop protocols for safe handling. This includes assessing its impact on different organisms and identifying any long-term exposure risks.

In addition to its biological relevance, Diphenyl Isopropylphenyl Phosphate has shown promise in material science. Its unique chemical structure allows it to be incorporated into polymers and other materials, enhancing their properties for specific applications. For example, researchers have experimented with using this compound to improve the thermal stability and flame-retardant characteristics of certain plastics.

The future direction of research on Diphenyl Isopropylphenyl Phosphate is likely to focus on expanding its applications and improving its synthesis methods. Advances in green chemistry may lead to more sustainable production processes, reducing the environmental footprint associated with its manufacture. Furthermore, ongoing studies aim to uncover new therapeutic uses for the compound, potentially leading to breakthroughs in drug development.

In conclusion, Diphenyl Isopropylphenyl Phosphate (CAS No. 28108-99-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique properties make it valuable for applications ranging from agriculture to pharmaceuticals and material science. As research continues to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in scientific advancements.